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Introduction
The intratracheal administration of bleomycin sulfate in mice is a widely utilized and well-

characterized preclinical model for inducing pulmonary fibrosis.[1][2][3] This model mimics

many of the histopathological and molecular features of human idiopathic pulmonary fibrosis

(IPF), a progressive and fatal lung disease.[1][2] The protocol involves the direct delivery of

bleomycin, a chemotherapeutic agent known to cause DNA strand breaks, into the lungs,

initiating an inflammatory cascade that progresses to fibrosis.[3] This application note provides

detailed protocols for the intratracheal administration of bleomycin, subsequent assessment of

pulmonary fibrosis, and an overview of a key signaling pathway involved.

Experimental Protocols
I. Intratracheal Bleomycin Sulfate Administration
This protocol describes the direct delivery of bleomycin into the lungs of mice to induce

pulmonary fibrosis.

Materials:

Bleomycin sulfate (e.g., Nippon Kayaku)
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Sterile, pyrogen-free saline (0.9% NaCl)

Anesthetic cocktail (e.g., Ketamine/Xylazine)

Animal clippers

Disinfectant (e.g., 70% ethanol, Betadine®)

Surgical instruments (scissors, forceps)

Light source (fiber-optic or other)

24-27 gauge catheter or needle

1 mL syringe

Procedure:

Animal Preparation:

Anesthetize the mouse via intraperitoneal injection of an appropriate anesthetic cocktail

(e.g., Ketamine at 100 mg/kg and Xylazine at 10 mg/kg).[4] Confirm the depth of

anesthesia by the absence of a pedal withdrawal reflex.

Place the anesthetized mouse in a supine position on a surgical board, which can be

angled to improve visualization of the trachea.

Remove the fur from the ventral neck region using clippers.

Aseptically prepare the surgical area by wiping with a disinfectant.[5]

Tracheal Exposure:

Make a small midline incision (approximately 1-1.5 cm) in the skin of the neck.

Gently dissect the underlying salivary glands and muscles to expose the trachea. The

trachea is identifiable by its cartilaginous rings.[5][6]

Intratracheal Instillation:
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Prepare the bleomycin solution by dissolving it in sterile saline to the desired

concentration. A typical dose ranges from 1 to 4 mg/kg body weight.[7]

Draw the bleomycin solution into a 1 mL syringe fitted with a 24-27 gauge catheter or

needle. The instillation volume is typically 30-50 µL for mice.[7][8][9]

Carefully insert the needle between two tracheal rings.

Slowly instill the bleomycin solution into the trachea. A slight gasp from the animal may be

observed upon successful instillation.[8]

To ensure the solution reaches the distal airways, a small volume of air (approximately 50

µL) can be injected following the bleomycin.[10]

Post-Procedure Care:

Withdraw the needle and close the skin incision with sutures or surgical staples.

Place the mouse on a heating pad to maintain body temperature during recovery.

Monitor the animal until it is fully ambulatory.

II. Assessment of Pulmonary Fibrosis
The extent of pulmonary fibrosis is typically assessed 14 to 21 days post-bleomycin

administration.

The Ashcroft score is a semi-quantitative method used to grade the severity of lung fibrosis in

histological sections.[11][12]

Procedure:

Euthanize the mouse and carefully dissect the lungs.

Fix the lungs in 10% neutral buffered formalin.

Embed the fixed tissue in paraffin and section at 4-5 µm.

Stain the sections with Masson's trichrome to visualize collagen deposition.
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Examine the slides under a microscope and assign a score from 0 (normal lung) to 8 (total

fibrous obliteration of the field) based on the degree of fibrosis.[11][13] A modified Ashcroft

scale can also be used for more reproducible results.[11][14][15]

Hydroxyproline is a major component of collagen, and its quantification provides a biochemical

measure of fibrosis.[3][16]

Procedure:

Harvest the lungs and homogenize the tissue.[17][18]

Hydrolyze the homogenate in concentrated hydrochloric acid (e.g., 6N HCl) at 110-120°C for

3-24 hours.[17][18][19]

Neutralize the hydrolysate.

Perform a colorimetric reaction using a commercially available hydroxyproline assay kit or by

reacting the sample with Chloramine-T and 4-(Dimethylamino)benzaldehyde (DMAB).[18]

Measure the absorbance at 560 nm and calculate the hydroxyproline content based on a

standard curve.[17][18]

BALF is collected to analyze the inflammatory cell infiltrate in the airways.[1][20]

Procedure:

Euthanize the mouse and expose the trachea.

Insert a cannula into the trachea and secure it.

Instill and aspirate a known volume of sterile saline (typically 0.5-1 mL) into the lungs three

to four times.[21]

Pool the recovered fluid (BALF).

Centrifuge the BALF to pellet the cells.

Resuspend the cell pellet and perform a total cell count using a hemocytometer.[22][23]
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Prepare cytospin slides and stain with a differential stain (e.g., Diff-Quik) to determine the

percentage of different inflammatory cells (macrophages, neutrophils, lymphocytes).[24]

Data Presentation
The following tables summarize typical quantitative data obtained from bleomycin-induced

pulmonary fibrosis models in mice.

Parameter
Control Group
(Saline)

Bleomycin-Treated
Group

Time Point

Ashcroft Score 0 - 1 4 - 6 14-21 days

Hydroxyproline (µ

g/lung )
~100 - 200 ~400 - 800 14-21 days

Total BALF Cells

(x10⁵)
1 - 2 5 - 15 7-14 days

BALF Macrophages

(%)
>95% 60 - 80% 7-14 days

BALF Neutrophils (%) <1% 10 - 30% 7-14 days

BALF Lymphocytes

(%)
<5% 5 - 15% 7-14 days

Note: These values are approximate and can vary depending on the specific mouse strain,

bleomycin dose, and experimental conditions.
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Caption: Experimental workflow for intratracheal bleomycin administration in mice.
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Caption: Simplified TGF-β signaling pathway in pulmonary fibrosis.[25][26][27][28][29]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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